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Compound Name: Atractyloside potassium salt
Cat. No.: B1233936
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Executive Safety Summary

Atractyloside Potassium Salt (ATR-K) is not a standard laboratory reagent; it is a high-affinity
mitochondrial toxin.[1] Unlike general organic waste, ATR-K targets the Adenine Nucleotide
Translocator (ANT), mechanically halting cellular respiration.[1]

Critical Warning: The potassium salt form significantly increases water solubility (~20 mg/mL).
This enhances bioavailability and dermal absorption rates compared to the free acid, making
liquid spills exceptionally hazardous. Do not treat this as generic chemical waste.

The "Why": Mechanism of Toxicity

To ensure compliance, researchers must understand the biological stakes. ATR-K does not
cause simple chemical burns; it induces rapid apoptotic cell death by starving the cell of ATP.

Mechanism of Action

ATR-K acts as a competitive inhibitor of the Adenine Nucleotide Translocator (ANT) located on
the inner mitochondrial membrane.
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o Blockade: ATR-K locks the ANT in the "c-state" (cytosolic side), preventing ADP from
entering the mitochondrial matrix.

o Stasis: Oxidative phosphorylation stalls because ATP synthase lacks ADP substrate.[2]

e Collapse: The mitochondrial permeability transition pore (mPTP) opens, leading to loss of

membrane potential (

), swelling, and release of pro-apoptotic factors (Cytochrome c).[1]

Visualizing the Hazard

The following diagram illustrates the blockade mechanism, validating the need for strict

containment.
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Figure 1: Mechanism of Action. ATR-K competitively binds to ANT, mechanically blocking the
fuel line (ADP) of the cell, leading to inevitable bio-energetic collapse.[1]
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Safety Data & Handling Profile
Quantitative Safety Data

Parameter Value/Description Critical Note
CAS Number 102130-43-8 Specific to Potassium Salt
. High Risk: Rapid dermal
Solubility ~20-25 mg/mL (Water) )
absorption

LD50 (Rat, s.c.) ~155 mg/kg High acute toxicity

) Toxic if swallowed (H301),
GHS Signal DANGER

Dermal (H311), Inhaled (H331)

Kidneys (Proximal Tubule), ]
Target Organs L Causes acute tubular necrosis
iver

Personal Protective Equipment (PPE)

e Respiratory: N95 minimum for solid weighing; P100/HEPA respirator recommended if
working outside a fume hood.

o Dermal: Double-glove policy (Nitrile). The salt form permeates hydrophilic barriers once
dissolved.

e Ocular: Chemical splash goggles.

Disposal Protocols

Core Directive: There is no benchtop chemical neutralization method (e.g., bleach/acid)
validated to destroy the glycosidic bond safely and completely. Incineration is the only
acceptable disposal method.

Protocol A: Solid Waste (Powder/Residue)

o Applicability: Expired stocks, weighing boats, contaminated gloves.[1]

o Step 1: Place all solid waste into a dedicated, sealable container labeled "TOXIC SOLID
WASTE - ATRACTYLOSIDE."[1]
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o Step 2: Do not mix with general lab trash or biohazard bags (unless sharps are involved).

o Step 3: Seal with tamper-evident tape.[1]

Protocol B: Liquid Waste (Stock Solutions)

» Applicability: Unused aqueous buffers containing ATR-K.[1]

o Step 1:NEVER pour down the drain. ATR-K is stable in water and poses an environmental
threat.

o Step 2: Collect in a chemically compatible bottle (HDPE or Glass).
e Step 3: Label clearly: "TOXIC LIQUID WASTE - ATRACTYLOSIDE."[1]

o Step 4: If the solvent is water, add a small volume of combustible solvent (e.g., Ethanol) to
the waste bottle if required by your facility's incinerator intake specs (to assist burn), but
check local EHS rules first.[1]

Disposal Decision Tree

Follow this logic flow to ensure zero errors in waste stream management.
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Figure 2: Disposal Decision Tree. Note the hard stop at drain disposal. All streams must
converge at high-temperature incineration.

Emergency Spill Procedures
Scenario: Powder Spill

o Evacuate: Clear the immediate area of personnel.

 |solate: Mark the zone. Do not allow air currents (close hood sash if inside).
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PPE Up: Don double nitrile gloves, lab coat, and N95/P100 mask.[1]

Wet Wipe Method: Do not sweep (creates dust). Cover the powder with a paper towel
dampened with water (ATR-K is water-soluble).

Collect: Carefully scoop the damp towels into a hazardous waste bag.

Wash: Clean the surface 3x with water and detergent.

Scenario: Liquid Spill

o Absorb: Cover immediately with absorbent pads or vermiculite.

» Neutralization Myth: Do not attempt to add bleach or acid. It creates unknown byproducts.
» Collect: Place soaked absorbents into a "Toxic Solid Waste" container.

» Verify: Wipe the area with methanol or ethanol followed by water to ensure full solubilization
and removal of residues.

Regulatory & Compliance (RCRAJEPA)

While Atractyloside is not explicitly "P-listed" (acutely toxic) by name in 40 CFR 261.33, it
meets the criteria for Characteristic Waste (Toxicity) based on its LD50 profile.[1]

o Waste Code Recommendation: If your facility requires a code, default to the characteristic
toxic code or "Non-Regulated Toxic" depending on state interpretation, but always tag it for
incineration.[1]

o Documentation: SDS must be accessible. Ensure the "Potassium Salt" distinction is noted,
as it affects solubility data during transport accidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Waste Code [rcrainfo.epa.gov]
e 2. droracle.ai [droracle.ali]

» To cite this document: BenchChem. [Atractyloside Potassium Salt: Comprehensive Disposal
& Safety Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233936/docs#atractyloside-potassium-salt-
comprehensive-disposal-safety-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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